Cas no 106094-61-5 (Pentanoic acid, 3-acetyl-4-methyl-, ethyl ester)

• Product Name: Pentanoic acid, 3-acetyl-4-methyl-, ethyl ester
• CAS No: 106094-61-5
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 1171630
• Update Time: 2024-07-25

Pentanoic acid, 3-acetyl-4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-acetyl-4-methyl-, ethyl ester

• Inchi： 1S/C10H18O3/c1-5-13-10(12)6-9(7(2)3)8(4)11/h7,9H,5-6H2,1-4H3
• InChI Key： DWHMOUSTFQTZDV-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(C(C)=O)C(C)C

Computed Properties

• Exact Mass: 186.12564

Experimental Properties

• Density: 0.955±0.06 g/cm3(Predicted)
• Boiling Point: 247.2±13.0 °C(Predicted)
• PSA: 43.37